Cas no 2680705-95-5 (tert-butyl N-(4-acetyl-2,3,6-trifluorophenyl)carbamate)

• Product Name: tert-butyl N-(4-acetyl-2,3,6-trifluorophenyl)carbamate
• CAS No: 2680705-95-5
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 5633072
• PubChem ID: 165928996
• Update Time: 2025-06-24

tert-butyl N-(4-acetyl-2,3,6-trifluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-acetyl-2,3,6-trifluorophenyl)carbamate
• EN300-28287878
• 2680705-95-5

• Inchi： 1S/C13H14F3NO3/c1-6(18)7-5-8(14)11(10(16)9(7)15)17-12(19)20-13(2,3)4/h5H,1-4H3,(H,17,19)
• InChI Key： HRCSQXHRSBJEII-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(C)=O)C=C(C=1NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(4-acetyl-2,3,6-trifluorophenyl)carbamate

Introduction to Tert-butyl N-(4-acetyl-2,3,6-trifluorophenyl)carbamate (CAS No. 2680705-95-5)

Tert-butyl N-(4-acetyl-2,3,6-trifluorophenyl)carbamate, a compound with the chemical formula C₁₁H₁₂F₃O₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a tert-butyl group and an acetyl-substituted trifluorophenyl ring. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active agents.

The CAS number 2680705-95-5 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. This numbering system is crucial for researchers and manufacturers to distinguish it from other similar compounds. The molecular structure of Tert-butyl N-(4-acetyl-2,3,6-trifluorophenyl)carbamate exhibits a balance of lipophilicity and electronic properties, making it an attractive candidate for further derivatization and application in drug development.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The 4-acetyl-2,3,6-trifluorophenyl moiety in this compound contributes to its potential as a building block for novel therapeutic agents. Fluorine atoms are known to influence the electronic properties of molecules, often leading to increased binding affinity and selectivity. This characteristic is particularly relevant in the design of small-molecule drugs targeting specific biological pathways.

Current research in medicinal chemistry has highlighted the importance of fluorinated intermediates in the development of next-generation pharmaceuticals. The tert-butyl carbamate group provides stability to the molecule while allowing for further functionalization. This dual functionality makes Tert-butyl N-(4-acetyl-2,3,6-trifluorophenyl)carbamate a versatile tool for synthetic chemists working on complex drug molecules.

One of the most promising applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the trifluorophenyl ring and the carbamate group, researchers can fine-tune the properties of the resulting inhibitors to achieve high selectivity and potency. Recent studies have demonstrated that fluorinated kinase inhibitors exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The pharmaceutical industry has also explored the use of Tert-butyl N-(4-acetyl-2,3,6-trifluorophenyl)carbamate in the development of antiviral agents. The unique electronic distribution caused by the fluorine atoms can enhance interactions with viral proteases and polymerases, leading to more effective inhibition. Additionally, the stability provided by the tert-butyl group ensures that the compound remains intact under various reaction conditions, facilitating its use in multi-step synthetic processes.

Another area where this compound has shown promise is in the field of central nervous system (CNS) drug discovery. The ability to cross the blood-brain barrier is a critical requirement for many CNS therapeutics. Fluorinated aromatic compounds have been reported to enhance blood-brain barrier penetration due to their favorable lipophilic properties. Tert-butyl N-(4-acetyl-2,3,6-trifluorophenyl)carbamate could serve as a precursor for designing novel neuroactive agents with improved brain access.

The synthesis of Tert-butyl N-(4-acetyl-2,3,6-trifluorophenyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms into the aromatic ring efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts.

In conclusion, Tert-butyl N-(4-acetyl-2,3,6-trifluorophenyl)carbamate (CAS No. 2680705-95-5) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an increasingly important role in drug discovery and development pipelines.